Cas no 475105-37-4 (N-(2-Piperidinylmethyl)-2-benzoxazolamine)

• Product Name: N-(2-Piperidinylmethyl)-2-benzoxazolamine
• CAS No: 475105-37-4
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 2116844
• Update Time: 2023-08-04

N-(2-Piperidinylmethyl)-2-benzoxazolamine Chemical and Physical Properties

Names and Identifiers

• N-(2-piperidinylmethyl)-2-Benzoxazolamine
• N-(2-Piperidinylmethyl)-2-benzoxazolamine

• Inchi： 1S/C13H17N3O/c1-2-7-12-11(6-1)16-13(17-12)15-9-10-5-3-4-8-14-10/h1-2,6-7,10,14H,3-5,8-9H2,(H,15,16)
• InChI Key： SBWSJVQGYSXXMF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1NCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1